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Compound of Interest

Compound Name: Adipiodon

Cat. No.: B1672019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Adipiodone (also known as Iodipamide)

with other organoiodine compounds historically used for cholecystography and intravenous

cholangiography. The following sections detail the performance, safety, and physicochemical

properties of these agents, supported by available experimental data and protocols.

Executive Summary
Adipiodone is a water-soluble, ionic, dimeric organoiodine contrast agent utilized for

radiographic visualization of the biliary system.[1] Its primary application is in cholecystography

and intravenous cholangiography. When compared to other biliary contrast agents such as

Ioglycamide, Iodoxamic acid, and Iotroxamide, Adipiodone has demonstrated a favorable

safety profile with a lower incidence of adverse effects, while maintaining comparable imaging

quality in many cases. However, the biliary excretion rate of some newer agents like

Iotroxamide has been shown to be superior. The choice of contrast agent has historically

depended on a balance between imaging efficacy, patient tolerance, and the specific clinical

scenario.

Comparative Performance Data
The following tables summarize the available quantitative data comparing Adipiodone with

other organoiodine compounds used for biliary imaging.
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Imaging Efficacy
Contrast Agent Comparator

Imaging Quality
Outcome

Study Reference

Adipiodone Ioglycamide-85

Equal image quality in

97% of cases in

infusion

cholegraphies.

(Ronneburg, 1990)

Iotroxamide
Iodipamide

(Adipiodone)

Significantly greater

maximum biliary

excretion rate in bile-

fistula dogs.

(Loeb et al., 1977)

Safety and Tolerability
Contrast Agent Comparator(s)

Incidence of
Adverse Effects

Study Reference

Adipiodone Ioglycamide-85 1.5% (Ronneburg, 1990)

Ioglycamide-85 Adipiodone 15.6% (Ronneburg, 1990)

Iotroxate - 3.5% (infusion) (Ansell, 1980)

Iodoxamate - 5% (infusion) (Ansell, 1980)

Ioglycamide - 9% (infusion) (Ansell, 1980)

Physicochemical Properties
A direct comparative table of osmolality and viscosity for these specific older biliary contrast

agents is not readily available in the reviewed literature. However, their general chemical

structures provide some insight into their properties. Adipiodone, Ioglycamide, and Iodoxamic

acid are all ionic, dimeric compounds, which generally have higher osmolality and viscosity

compared to non-ionic monomers, but lower osmolality than ionic monomers.
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Property
Adipiodone
(Iodipamide)

Ioglycamic Acid Iodoxamic Acid

Molecular Formula C20H14I6N2O6 C18H10I6N2O7 C26H26I6N2O10

Molecular Weight 1139.76 g/mol [2] 1127.7 g/mol [3] 1287.92 g/mol [4]

Iodine Content
High (6 iodine atoms

per molecule)

High (6 iodine atoms

per molecule)

High (6 iodine atoms

per molecule)

Ionicity Ionic Ionic Ionic

Structure Dimer Dimer Dimer

Experimental Protocols
The following are generalized experimental protocols for intravenous cholangiography based

on the available literature. Specific parameters may vary based on the study design and

equipment.

Intravenous Cholangiography Protocol
1. Patient Preparation:

Patients are typically required to fast for at least 8 hours prior to the procedure to ensure a

resting gallbladder.

A preliminary plain X-ray of the abdomen is often taken to check for interfering shadows.

Renal and hepatic function should be assessed, as impaired function can affect contrast

excretion and increase the risk of adverse reactions.

2. Contrast Agent Administration:

Adipiodone (Iodipamide Meglumine): The typical adult dose is 20 mL of a 52% solution. The

contrast medium is administered via slow intravenous injection over a period of 10 minutes.

[5]
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Ioglycamide: Doses have varied in studies, with one study comparing 5.25 g and 10.5 g,

finding the higher dose to be more effective. The contrast is injected evenly over five

minutes.[6][7]

Iotroxate Meglumine: A common dose is 100 mL administered by slow intravenous infusion

over 30-60 minutes.

3. Imaging:

Radiographs are taken at specific time intervals after the injection.

For Adipiodone, visualization of the hepatic and common bile ducts typically occurs within

10-15 minutes, with maximum filling of the gallbladder after 2 to 2.5 hours.[1]

For Ioglycamide, optimal imaging times have been reported to be between 30 and 90

minutes post-injection, depending on whether the gallbladder is present.[6][7]

Tomography may be used to enhance the visualization of the bile ducts.

Mechanism of Action and Biliary Excretion Pathway
The primary mechanism of action for these organoiodine compounds is the opacification of the

biliary tract to X-rays. Due to their high atomic number, the iodine atoms in these molecules

absorb X-rays, creating a contrast between the bile ducts and surrounding tissues.
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Biliary Excretion Pathway of Organoiodine Contrast Agents.
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Experimental Workflow for Comparative Study
The following diagram illustrates a typical workflow for a clinical study comparing the efficacy

and safety of different intravenous cholangiographic agents.
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Workflow for a Comparative Clinical Trial of Biliary Contrast Agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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